Cas no 417716-92-8 (Lenvatinib)

• Product Name: Lenvatinib
• CAS No: 417716-92-8
• MF: C₂₁H₁₉ClN₄O₄
• MW: 426.8530
• MDL: MFCD16038644
• CID: 68056
• PubChem ID: 9823820
• Update Time: 2026-01-14

Lenvatinib Chemical and Physical Properties

Names and Identifiers

• 4-[3-Chloro-4-(cyclopropylaminocarbonyl)aminophenoxy]-7-methoxy-6-quinolinecarboxamide
• lenvatinib
• Lenvatinib (E7080)
• 4-(3-Chloro-4-(3-cyclopropylureido)phenoxy)-7-methoxyquinoline-6-carboxamide
• 4-[3-chloro-4-(cyclopropylcarbamoylamino)phenoxy]-7-methoxyquinoline-6-carboxamide
• E7080
• E7080 (Lenvatinib)
• Lenvatinib E7080
• E-7080
• E7080,E 7080
• Lenvima
• E 7080
• 4-{3-Chloro-4-[(Cyclopropylcarbamoyl)amino]phenoxy}-7-Methoxyquinoline-6-Carboxamide
• EE083865G2
• AK175809
• Lenv
• NCGC00263198-07
• 417716-92-8
• DB-070219
• NS00069283
• SB16580
• BCP9000633
• SCHEMBL864638
• D09919
• s1164
• ER-203492-00
• Lenvatinib [USAN:INN]
• Lenvatinib free base
• 6-QUINOLINECARBOXAMIDE, 4-(3-CHLORO-4-(((CYCLOPROPYLAMINO)CARBONYL)AMINO)PHENOXY)-7-METHOXY-
• Lenvatinib (USAN/INN)
• AKOS025401742
• N-(4-((6-CARBAMOYL-7-METHOXYQUINOLIN-4-YL)OXY)-2-CHLOROPHENYL)-N'-CYCLOPROPYLUREA
• GTPL7426
• BCP01799
• Lenvatinib base- Bio-X
• DTXSID50194605
• 417716-92-8 (free base)
• HMS3244B07
• UNII-EE083865G2
• HMS3654A14
• AS-16203
• Z2235801899
• HY-10981
• CHEMBL1289601
• NCGC00263198-04
• 6-QUINOLINECARBOXAMIDE, 4-(3-CHLORO-4-(((CYCLOPROPYLAMINO)CARBONYL)AMINO)PHENOXY)- 7-METHOXY-
• EN300-7418350
• 6-Quinolinecarboxamide, 4-(3-chloro-4- (((cyclopropylamino)carbonyl)amino)phenoxy)-7-methoxy-
• WOSKHXYHFSIKNG-UHFFFAOYSA-N
• 4-(3-Chloro-4-(cyclopropylaminocarbonyl)aminophenoxy)-7-methoxy-6-quinolinecarboxamide
• NCGC00263198-01
• NSC-800781
• lenvatinibum
• DB09078
• 4-(3-CHLORO-4-((CYCLOPROPYLCARBAMOYL)AMINO)PHENOXY)-7-METHOXYQUINOLINE-6-CARBOXAMIDE
• DTXCID50117096
• J-513372
• LENVATINIB [WHO-DD]
• LENVATINIB [INN]
• Multi-Kinase Inhibitor E7080
• EX-A249
• NSC800781
• BL164616
• 4-(3-chloro-4-(N'-cyclopropylureido)phenoxy)-7-methoxyquinoline-6-carboxamide
• CCG-264842
• NSC-755980
• Kisplyx
• CS-0109
• AC-25047
• BDBM50331094
• LEV
• Lenvatinib; E7080
• NSC755980
• SDCCGSBI-0654449.P001
• HMS3244A08
• SMR004702999
• LENVATINIB [MI]
• 6-Quinolinecarboxamide, 4-[3-chloro-4-[[(cyclopropylamino)carbonyl]amino]phenoxy]-7-methoxy-; 4-[3-Chloro-4-[[(cyclopropylamino)carbonyl]amino]phenoxy]-7-methoxy-6-quinolinecarboxamide; E 7080; ER 203492-00; Lenvatinib; Lenvima
• CHEBI:85994
• 4-[3-Chloro-4-[[(cyclopropylamino)carbonyl]amino]phenoxy]-7-methoxy-6-quinolinecarboxamide
• MFCD16038644
• 4-(3-chloro-4-((cyclopropylaminocarbonyl)amino)phenoxy)-7-methoxy-6-quinolinecarboxamide
• BRD-K39974922-001-04-3
• BCPP000247
• SW219259-1
• E7080 (Lenvatinib)?
• C21H19ClN4O4
• BRD-K39974922-001-02-7
• MLS006011239
• L01XE29
• Lenvatinib [USAN]
• Q6523413
• HMS3244A07
• Lenvatinib

• MDL： MFCD16038644
• Inchi： 1S/C21H19ClN4O4/c1-29-19-10-17-13(9-14(19)20(23)27)18(6-7-24-17)30-12-4-5-16(15(22)8-12)26-21(28)25-11-2-3-11/h4-11H,2-3H2,1H3,(H2,23,27)(H2,25,26,28)
• InChI Key： WOSKHXYHFSIKNG-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1N([H])C(N([H])C1([H])C([H])([H])C1([H])[H])=O)OC1C([H])=C([H])N=C2C([H])=C(C(C(N([H])[H])=O)=C([H])C=12)OC([H])([H])[H]

Computed Properties

• Exact Mass: 426.10900
• Monoisotopic Mass: 426.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 2.8

Experimental Properties

• Color/Form: No data available
• Density: 1.46
• Melting Point: No data available
• Boiling Point: 627.2°C at 760 mmHg
• Flash Point: 333.1±31.5 °C
• Refractive Index: 1.697
• Solubility: DMSO 40 mg/mL (93.7 mM); Water <1 mg/mL (<1 mM); Ethanol <1 mg/mL (<1 mM)
• PSA: 115.57000
• LogP: 5.23610

Lenvatinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Lenvatinib

Introduction to Lenvatinib (CAS No: 417716-92-8) in Modern Oncology and Related Research

Lenvatinib, chemically designated as 4-(6-amino-1-methylpyrimidin-4-yl)-N-[5-chloro-2-(trifluoromethyl)phenyl]-2-fluorobenzamide, is a small-molecule tyrosine kinase inhibitor that has emerged as a pivotal therapeutic agent in the management of various cancers. Its molecular structure, characterized by a pyrimidine core and fluoro-substituted benzamide moiety, contributes to its potent inhibitory effects on multiple receptor tyrosine kinases (RTKs). This compound, identified by the CAS number 417716-92-8, has garnered significant attention in clinical oncology due to its broad spectrum of anti-cancer activity and mechanistic insights that continue to drive innovation in targeted therapy.

The pharmacological profile of Lenvatinib is underpinned by its ability to selectively inhibit a range of RTKs, including vascular endothelial growth factor receptors (VEGFR1, VEGFR2, VEGFR3), fibroblast growth factor receptors (FGFR1-4), platelet-derived growth factor receptor alpha (PDGFRα), and RET proto-oncogene. These targets are critically involved in tumor angiogenesis, cell proliferation, and metastasis, making them ideal candidates for therapeutic intervention. The compound’s mechanism of action involves binding to the ATP-binding site of these kinases, thereby disrupting their dimerization and downstream signaling pathways essential for cancer cell survival and growth.

Recent advancements in the field have highlighted the clinical efficacy of Lenvatinib across multiple cancer types. In metastatic renal cell carcinoma (mRCC), Lenvatinib has demonstrated superior outcomes compared to traditional chemotherapeutic agents, particularly when used in combination with everolimus. The phase III trial known as REVOLEVO evaluated the combination regimen and reported significant improvements in progression-free survival (PFS) and objective response rate (ORR). These findings have solidified the role of Lenvatinib as a cornerstone therapy in mRCC management.

In thyroid cancer, particularly differentiated thyroid cancer (DTC) with radiorefractory or metastatic disease, Lenvatinib has shown remarkable promise. The SELECT trial provided compelling evidence that Lenvatinib, when compared to radioactive iodine (RAI), offers a viable alternative for patients who are RAI-refractory. The study reported a 78% reduction in disease progression or death with Lenvatinib, underscoring its clinical significance in this patient population. Furthermore, ongoing research is exploring its potential in other thyroid malignancies, such as anaplastic thyroid carcinoma (ATC), where current treatment options remain limited.

The compound’s efficacy extends beyond these indications. In advanced hepatocellular carcinoma (aHCC), Lenvatinib has been approved in several regions as a single-agent therapy or in combination with sorafenib. Clinical trials have demonstrated that Lenvatinib improves survival rates and provides durable responses in patients with unresectable or advanced HCC. The results from the REFLECT trial were particularly noteworthy, showing a median overall survival (OS) of 13.6 months for patients receiving Lenvatinib, which surpassed that of sorafenib.

One of the most striking features of Lenvatinib is its ability to induce tumor regression even in cases where other targeted therapies have failed. This phenomenon is attributed to its comprehensive inhibition of RTKs and subsequent disruption of tumor microenvironment dynamics. Emerging research suggests that Lenvatinib can modulate immune checkpoint pathways, enhancing anti-tumor immune responses. Preclinical studies have demonstrated that it can increase the expression of major histocompatibility complex (MHC) molecules on tumor cells, making them more susceptible to immune attack. This immunomodulatory effect is being further investigated in clinical trials combining Lenvatinib with immunotherapy agents.

The safety profile of Lenvatinib is well-characterized, with hypothyroidism being the most commonly observed adverse event due to its effects on thyroid-stimulating hormone (TSH) levels. Other frequent side effects include hypertension, diarrhea, weight loss, and proteinuria. However, these are generally manageable with appropriate monitoring and supportive care. Ongoing research is focused on identifying biomarkers that can predict treatment response and toxicity, thereby enabling personalized medicine approaches for patients receiving Lenvatinib.

Recent preclinical studies have delved into the potential mechanisms underlying the resistance to Lenvatinib, providing insights into strategies to overcome this challenge. One notable finding is the activation of bypass signaling pathways when primary RTK inhibition occurs. For instance, amplification or mutation of downstream effectors such as KRAS or MET has been observed in resistant tumors. Additionally, epigenetic modifications leading to altered gene expression patterns may contribute to resistance development. These discoveries are guiding the design of combination therapies that target both primary RTK signaling and downstream compensatory pathways.

The future direction of research involving Lenvatinib includes exploring its potential applications in other malignancies and optimizing combination regimens for improved therapeutic outcomes. Studies are underway to evaluate its efficacy in breast cancer, colorectal cancer, and lung cancer, where preliminary data suggest promising results. Combining Lenvatinib with chemotherapy, immunotherapy agents such as PD-1/PD-L1 inhibitors, or targeted therapies against other oncogenic pathways represents an exciting area of investigation aimed at maximizing anti-cancer effects while minimizing resistance development.

In conclusion,Lenvatinib stands as a transformative agent in oncology due to its broad anti-cancer activity mediated through multi-target RTK inhibition. Its clinical success across various cancer types underscores its importance as a therapeutic option for patients with advanced malignancies. As research continues to uncover new mechanisms of action and strategies for overcoming resistance,Lenvatinib will likely remain at the forefront of targeted cancer therapy development,417716-92-8, ensuring continued advancements in patient care.